Cas no 89188-07-8 (Phenol, 2,3,4,5-tetrakis(1-methylpropyl)-6-(1-phenylethyl)-)

• Product Name: Phenol, 2,3,4,5-tetrakis(1-methylpropyl)-6-(1-phenylethyl)-
• CAS No: 89188-07-8
• MF: C₃₀H₄₆O
• MW: 422.685649394989
• CID: 609430
• PubChem ID: 71322568
• Update Time: 2025-04-19

Phenol, 2,3,4,5-tetrakis(1-methylpropyl)-6-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,4,5-tetrakis(1-methylpropyl)-6-(1-phenylethyl)-
• 2,3,4,5-tetra(butan-2-yl)-6-(1-phenylethyl)phenol
• 89188-07-8
• DTXSID40752233

• Inchi： 1S/C30H46O/c1-10-19(5)25-26(20(6)11-2)28(22(8)13-4)30(31)29(27(25)21(7)12-3)23(9)24-17-15-14-16-18-24/h14-23,31H,10-13H2,1-9H3
• InChI Key： SBCRGXQYVSZTGE-UHFFFAOYSA-N
• SMILES： OC1C(C(C)C2C=CC=CC=2)=C(C(C)CC)C(C(C)CC)=C(C(C)CC)C=1C(C)CC

Computed Properties

• Exact Mass: 422.354866087g/mol
• Monoisotopic Mass: 422.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 20.2Ų